Cas no 41353-91-7 (4-azaspirobicyclo2.2.2octane-2,2'-oxirane)

• Product Name: 4-azaspirobicyclo2.2.2octane-2,2'-oxirane
• CAS No: 41353-91-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD11655994
• CID: 832656
• PubChem ID: 10313174
• Update Time: 2026-04-29

4-azaspirobicyclo2.2.2octane-2,2'-oxirane Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,2'-oxirane]
• spiro[1-azabicyclo[2.2.2]octane-3,2\'-oxirane]
• 3-Methylenequinuclidine epoxide
• 3-Methylenequinuclidine oxide
• 4-azaspirobicyclo2.2.2octane-2,2'-oxirane

• MDL： MFCD11655994
• Inchi： InChI=1S/C8H13NO/c1-3-9-4-2-7(1)8(5-9)6-10-8/h7H,1-6H2
• InChI Key： TYCHQBRUARUTCL-UHFFFAOYSA-N
• SMILES： N1(CC2)CC3(C2CC1)OC3

Computed Properties

• Exact Mass: 139.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 211.3±13.0 ºC (760 Torr),
• Flash Point: 60.4±22.2 ºC,
• Solubility: Dissolution (63 g/l) (25 º C),
• PSA: 15.77

4-azaspirobicyclo2.2.2octane-2,2'-oxirane Security Information

• Storage Condition：(BD444468)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 4-azaspirobicyclo2.2.2octane-2,2'-oxirane

Exploring the Versatile Applications of 4-Azaspirobicyclo[2.2.2]octane-2,2'-oxirane (CAS No. 41353-91-7) in Modern Chemistry

The compound 4-azaspirobicyclo[2.2.2]octane-2,2'-oxirane (CAS No. 41353-91-7) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and material sciences. Its spirocyclic and oxirane moieties make it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and anti-inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 4-azaspirobicyclo[2.2.2]octane-2,2'-oxirane?" The synthesis typically involves [1,3]-dipolar cycloaddition reactions or ring-closing strategies, with recent advancements focusing on greener catalytic methods. This aligns with the growing demand for sustainable chemistry practices, a hot topic in 2024's research landscape.

In material science, the rigid spiro structure of CAS 41353-91-7 contributes to enhanced thermal stability in polymers. This property is particularly valuable for developing high-performance materials for electronics and aerospace applications - sectors experiencing exponential growth. The compound's ability to modify polymer backbones without compromising mechanical strength makes it a subject of numerous patent filings worldwide.

The oxirane (epoxide) functional group in this molecule enables diverse derivatization possibilities. Recent publications highlight its use in creating novel cross-linking agents for bio-compatible hydrogels, addressing the booming demand for advanced medical adhesives and tissue engineering scaffolds. This application resonates strongly with current healthcare innovation trends.

Analytical characterization of 4-azaspirobicyclo[2.2.2]octane-2,2'-oxirane presents unique challenges that frequently appear in scientific forums. Advanced techniques like 2D NMR and high-resolution mass spectrometry are typically required to fully elucidate its three-dimensional structure and purity - a common pain point for researchers working with complex spiro compounds.

From a commercial perspective, the global market for specialty spirocyclic compounds like CAS 41353-91-7 is projected to grow at 8.2% CAGR through 2030, driven by pharmaceutical R&D investments. Quality control specifications and scalable synthesis methods remain key discussion points among industrial chemists and procurement specialists searching for reliable suppliers.

Environmental and toxicological studies of this compound are still evolving, with preliminary data suggesting favorable biodegradation profiles compared to conventional cyclic amines. This aspect is increasingly important as regulatory agencies worldwide implement stricter guidelines on chemical sustainability - a trending search topic among EHS professionals.

The compound's potential in asymmetric catalysis has emerged as a cutting-edge research area. Its chiral spirocenter can induce enantioselectivity in various transformations, making it valuable for producing optically active pharmaceuticals. This application aligns perfectly with the pharmaceutical industry's shift toward single-enantiomer drugs.

Storage and handling recommendations for 4-azaspirobicyclo[2.2.2]octane-2,2'-oxirane frequently appear in technical databases. While stable under recommended conditions, its oxirane ring requires protection from moisture and strong acids to prevent premature ring-opening reactions - a practical consideration often searched by laboratory technicians.

Future research directions likely to gain traction include exploring this compound's role in supramolecular chemistry and molecular machines. Its unique geometry could enable the construction of novel host-guest systems, tapping into the nanotechnology revolution that's dominating scientific funding agendas globally.